Cas no 2138266-68-7 (Sodium 3-bromo-4-cyanobenzene-1-sulfinate)
Sodium 3-bromo-4-cyanobenzene-1-sulfinate Chemical and Physical Properties
Names and Identifiers
-
- sodium 3-bromo-4-cyanobenzene-1-sulfinate
- EN300-723707
- 2138266-68-7
- Sodium 3-bromo-4-cyanobenzene-1-sulfinate
-
- MDL: MFCD31441866
- Inchi: 1S/C7H4BrNO2S.Na/c8-7-3-6(12(10)11)2-1-5(7)4-9;/h1-3H,(H,10,11);/q;+1/p-1
- InChI Key: AMCYLAJPJAISHY-UHFFFAOYSA-M
- SMILES: BrC1=C(C#N)C=CC(=C1)S(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 266.89656g/mol
- Monoisotopic Mass: 266.89656g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.1Ų
Sodium 3-bromo-4-cyanobenzene-1-sulfinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-723707-0.05g |
sodium 3-bromo-4-cyanobenzene-1-sulfinate |
2138266-68-7 | 95.0% | 0.05g |
$816.0 | 2025-03-12 | |
| Enamine | EN300-723707-0.1g |
sodium 3-bromo-4-cyanobenzene-1-sulfinate |
2138266-68-7 | 95.0% | 0.1g |
$855.0 | 2025-03-12 | |
| Enamine | EN300-723707-0.25g |
sodium 3-bromo-4-cyanobenzene-1-sulfinate |
2138266-68-7 | 95.0% | 0.25g |
$893.0 | 2025-03-12 | |
| Enamine | EN300-723707-0.5g |
sodium 3-bromo-4-cyanobenzene-1-sulfinate |
2138266-68-7 | 95.0% | 0.5g |
$933.0 | 2025-03-12 | |
| Enamine | EN300-723707-1.0g |
sodium 3-bromo-4-cyanobenzene-1-sulfinate |
2138266-68-7 | 95.0% | 1.0g |
$971.0 | 2025-03-12 | |
| Enamine | EN300-723707-2.5g |
sodium 3-bromo-4-cyanobenzene-1-sulfinate |
2138266-68-7 | 95.0% | 2.5g |
$1903.0 | 2025-03-12 | |
| Enamine | EN300-723707-5.0g |
sodium 3-bromo-4-cyanobenzene-1-sulfinate |
2138266-68-7 | 95.0% | 5.0g |
$2816.0 | 2025-03-12 | |
| Enamine | EN300-723707-10.0g |
sodium 3-bromo-4-cyanobenzene-1-sulfinate |
2138266-68-7 | 95.0% | 10.0g |
$4176.0 | 2025-03-12 | |
| Enamine | EN300-723707-1g |
sodium 3-bromo-4-cyanobenzene-1-sulfinate |
2138266-68-7 | 1g |
$971.0 | 2023-08-31 | ||
| Enamine | EN300-723707-5g |
sodium 3-bromo-4-cyanobenzene-1-sulfinate |
2138266-68-7 | 5g |
$2816.0 | 2023-08-31 |
Sodium 3-bromo-4-cyanobenzene-1-sulfinate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on Sodium 3-bromo-4-cyanobenzene-1-sulfinate
Sodium 3-bromo-4-cyanobenzene-1-sulfinate (CAS No. 2138266-68-7): An Overview of Its Structure, Properties, and Applications
Sodium 3-bromo-4-cyanobenzene-1-sulfinate (CAS No. 2138266-68-7) is a unique compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its distinctive molecular structure, which includes a bromine atom, a cyano group, and a sulfinate moiety. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic pathways.
The molecular formula of Sodium 3-bromo-4-cyanobenzene-1-sulfinate is C8H4BrN2NaO3S, and its molecular weight is approximately 290.09 g/mol. The compound is typically obtained as a white or off-white solid with a melting point ranging from 195 to 197°C. Its solubility in water is moderate, and it is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).
In terms of its chemical properties, Sodium 3-bromo-4-cyanobenzene-1-sulfinate exhibits notable reactivity due to the presence of the bromine atom and the cyano group. The bromine atom can be readily substituted in nucleophilic substitution reactions, making it a useful precursor for the synthesis of various substituted benzene derivatives. The cyano group can be hydrolyzed to form carboxylic acids or reduced to form amines, providing additional synthetic versatility.
The sulfinate moiety in Sodium 3-bromo-4-cyanobenzene-1-sulfinate also plays a crucial role in its reactivity and stability. Sulfinate salts are known for their ability to undergo oxidation to form sulfones or reduction to form thiols, depending on the reaction conditions. This versatility makes Sodium 3-bromo-4-cyanobenzene-1-sulfinate an attractive starting material for the preparation of sulfur-containing compounds with diverse applications.
In the context of medicinal chemistry, Sodium 3-bromo-4-cyanobenzene-1-sulfinate has been explored as an intermediate in the synthesis of potential therapeutic agents. Recent studies have focused on its use in the development of small molecules targeting specific biological pathways. For example, researchers have utilized this compound to synthesize inhibitors of enzymes involved in cancer progression and neurodegenerative diseases. The ability to fine-tune the structure through functional group manipulation allows for the optimization of pharmacological properties such as potency, selectivity, and bioavailability.
Beyond medicinal applications, Sodium 3-bromo-4-cyanobenzene-1-sulfinate has found utility in materials science. Its unique electronic properties make it suitable for use in the fabrication of organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of the cyano group and the bromine atom can influence the electronic structure and charge transport properties of these materials, leading to improved device performance.
In addition to its synthetic applications, Sodium 3-bromo-4-cyanobenzene-1-sulfinate has been studied for its potential environmental impact. Research has shown that this compound can be biodegraded under certain conditions, which is an important consideration for its safe use and disposal. However, further studies are needed to fully understand its environmental fate and ecotoxicological profile.
The synthesis of Sodium 3-bromo-4-cyanobenzene-1-sulfinate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the bromination of substituted benzene derivatives followed by sulfonation and subsequent conversion to the sodium salt. Advances in catalytic methods and green chemistry approaches have led to more efficient and environmentally friendly synthetic strategies.
In conclusion, Sodium 3-bromo-4-cyanobenzene-1-sulfinate (CAS No. 2138266-68-7) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups provides opportunities for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new uses and properties of this compound, further highlighting its importance in modern chemical research.
2138266-68-7 (Sodium 3-bromo-4-cyanobenzene-1-sulfinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)